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Compound of Interest

Compound Name: (E)-10-Hydroxynortriptyline-d3

Cat. No.: B11933360 Get Quote

(E)-10-Hydroxynortriptyline-d3 is a deuterated analog of (E)-10-hydroxynortriptyline, the

primary and pharmacologically active metabolite of the tricyclic antidepressant nortriptyline.

This stable isotope-labeled compound serves as an invaluable tool in clinical and research

settings, particularly as an internal standard for the highly accurate and sensitive quantification

of nortriptyline and its metabolites in biological matrices using mass spectrometry-based

assays. This technical guide provides an in-depth overview of its properties, applications, and

relevant experimental protocols for researchers, scientists, and drug development

professionals.

Core Compound Specifications
(E)-10-Hydroxynortriptyline-d3 is specifically designed for use in analytical chemistry, offering

enhanced molecular stability for detailed pharmacokinetic and metabolic studies. The

deuterium labeling on the N-methyl group provides a distinct mass difference from the

endogenous analyte, enabling precise differentiation and quantification.
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Property Specification Source(s)

Chemical Name

(E)-5-(3-((Methyl-

d3)amino)propylidene)-10,11-

dihydro-5H-dibenzo[a,d]

[1]annulen-10-ol

[2][3]

Molecular Formula C₁₉H₁₈D₃NO [2][3][4]

Molecular Weight ~282.4 g/mol [2][3][4]

Purity
Typically ≥95%, with some

batches at ≥99%
[4]

Isotopic Enrichment

Information not consistently

provided by all suppliers, but is

a critical parameter for an

internal standard. Researchers

should request this information

from the supplier.

[5]

Appearance White to off-white solid [4]

Storage Conditions 2-8°C in a refrigerator [2]

Shipping Conditions Ambient temperature [2]

Primary Application
Internal standard for mass

spectrometry
[6][7]

Metabolic Pathway of Nortriptyline
Nortriptyline undergoes extensive metabolism in the liver, primarily mediated by the cytochrome

P450 enzyme system. The major metabolic pathway is hydroxylation to form 10-

hydroxynortriptyline, which exists as (E) and (Z) isomers. The (E)-isomer is the more prominent

and pharmacologically active metabolite. This hydroxylation is principally catalyzed by the

polymorphic enzyme CYP2D6.[8][9][10][11] Individuals with different CYP2D6 genotypes will

exhibit significant variations in the rate of nortriptyline metabolism, affecting plasma

concentrations of the parent drug and its metabolites.[12][13] Subsequent to hydroxylation, the

metabolites can undergo glucuronide conjugation to facilitate their excretion.[11]
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Metabolic pathway of nortriptyline.

Experimental Protocols
The quantification of nortriptyline and its metabolites in biological samples, such as plasma or

serum, is crucial for therapeutic drug monitoring and pharmacokinetic studies. The use of

(E)-10-Hydroxynortriptyline-d3 as an internal standard is a key component of robust

analytical methods, typically employing liquid chromatography-tandem mass spectrometry (LC-

MS/MS).

Sample Preparation: Protein Precipitation
A common and straightforward method for sample preparation is protein precipitation.[14][15]

To 50 µL of plasma or serum sample in a microcentrifuge tube, add 150 µL of acetonitrile

containing the internal standard, (E)-10-Hydroxynortriptyline-d3, at a known concentration.
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Vortex the mixture vigorously for 3 minutes to ensure thorough mixing and protein

precipitation.

Centrifuge the tubes at high speed (e.g., 16,100 x g) for 2 minutes to pellet the precipitated

proteins.

Carefully transfer the supernatant to a clean tube or a 96-well plate.

The sample is now ready for dilution or direct injection into the LC-MS/MS system.

Experimental Workflow
The following diagram illustrates a typical workflow for the analysis of nortriptyline and its

metabolites using a deuterated internal standard.
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LC-MS/MS experimental workflow.
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LC-MS/MS Conditions
The following are representative LC-MS/MS conditions. Optimization is typically required for

specific instrumentation and applications.

Parameter Example Condition Source(s)

LC Column
C18 reverse-phase column

(e.g., 2.1 x 100 mm, 2.5 µm)
[14]

Mobile Phase

A gradient of acetonitrile and

water with a modifier like

formic acid (e.g., 0.1%) or

ammonium acetate.

[15]

Flow Rate 0.2 - 0.5 mL/min [16]

Injection Volume 5 - 20 µL [17]

Ionization Mode
Positive Electrospray

Ionization (ESI+)
[14][15]

MS/MS Mode
Multiple Reaction Monitoring

(MRM)
[1]

MRM Transitions

Specific precursor-to-product

ion transitions for nortriptyline,

(E)-10-hydroxynortriptyline,

and (E)-10-

hydroxynortriptyline-d3 need to

be determined empirically on

the mass spectrometer.

[1]

Pharmacology of (E)-10-Hydroxynortriptyline
(E)-10-hydroxynortriptyline is not merely an inactive metabolite; it possesses pharmacological

activity. It acts as an inhibitor of norepinephrine reuptake, similar to its parent compound,

nortriptyline.[18][19] However, it has a significantly lower anticholinergic effect compared to

nortriptyline, which may contribute to a more favorable side-effect profile in individuals who are

extensive metabolizers and have higher concentrations of the hydroxylated metabolite.[18]
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Conclusion
(E)-10-Hydroxynortriptyline-d3 is an essential analytical tool for researchers in

pharmacology, toxicology, and clinical chemistry. Its use as an internal standard in LC-MS/MS

assays allows for the precise and accurate quantification of nortriptyline and its active

metabolite, which is critical for therapeutic drug monitoring, pharmacokinetic studies, and

pharmacogenetic research related to CYP2D6 metabolism. The methodologies outlined in this

guide provide a foundation for the development and implementation of robust analytical

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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